YGZ-331

• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C19H23N5O4/c1-2-12(11-6-4-3-5-7-11)23-17-14-18(21-9-20-17)24(10-22-14)19-16(27)15(26)13(8-25)28-19/h3-7,9-10,12-13,15-16,19,25-27H,2,8H2,1H3,(H,20,21,23)/t12-,13+,15+,16+,19+/m0/s1
• InChIKey: RRRLUFHDFDNPMZ-BPAMBQHCSA-N

YGZ-331 Compound Specification

YZG-331, also designated as N6-[(S)-1-(phenyl)propyl]adenosine, is a synthetic adenosine derivative acting as an agonist at adenosine A1 and A2a receptors (A1R/A2aR) [1]. It was developed as a structural optimization candidate derived from the natural product NHBA (N6-(4-hydroxybenzyl) adenine riboside) isolated from Gastrodia elata [2]. YZG-331 has been advanced to clinical trial status (approved for clinical trials in China as of August 2024) for the potential treatment of insomnia [3]. Its molecular formula is C19H23N5O4 with a molecular weight of 385.42 g/mol .

Mechanism Dual A1R/A2aR adenosine receptor agonist

Profile P-gp substrate with restricted brain exposure context

Pathway CaMKII phosphorylation modulation in CNS studies

• [1] Tang B, Yu Y, Yu F, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behav Brain Res. 2022;428:113885. View Source
• [2] Zhang Y, Li M, Kang RX, et al. NHBA isolated from Gastrodia elata exerts sedative and hypnotic effects in sodium pentobarbital-treated mice. Pharmacol Biochem Behav. 2012;102(3):450-457. View Source
• [3] Chinese Academy of Medical Sciences & Peking Union Medical College. YZG-331 tablets approved for clinical trial for insomnia treatment. August 5, 2024. View Source

YGZ-331 Substitution Risk

YZG-331 cannot be generically substituted with other adenosine analogs or even its direct epimer YZG-330 due to quantifiable, structure-specific differences in potency, mechanism of action, and brain distribution. Direct comparative studies reveal that the (S)-epimer YZG-331 exhibits a fundamentally different neurochemical profile compared to the (R)-epimer YZG-330, including a 10-fold difference in CNS inhibitory potency and divergent effects on GABAergic neurotransmission [1]. Furthermore, YZG-331 demonstrates unique tissue tropism, with prominent distribution to the pineal gland and specific metabolic stability patterns across species that differ markedly from related compounds [2]. The compound's dual A1R/A2aR activation profile coupled with CaMKII pathway modulation is not uniformly shared across adenosine derivatives, making target-specific selection critical [3].

Dual A1/A2a activation

vs

Single-receptor agonists (e.g., CPA, CGS-21680)

Receptor subtype interaction profile may shift model interpretation; dual-pathway modulation requires specific control validation.

Restricted brain penetration (P-gp substrate)

vs

High-brain-penetrant adenosine analogs (e.g., CHA)

P-gp efflux context may alter CNS distribution endpoints; brain-to-plasma ratio may not transfer across compounds.

CaMKII signaling pathway engagement

vs

Other N6-substituted adenosine derivatives

Downstream signaling cascade (pCaMKII) may differ; pathway-response endpoints require target-specific validation.

• [1] Fang JY, Liu W, Yu FT, et al. Comparison of the inhibitory effects of epimeric adenosine derivatives YZG-330 and YZG-331 on the central nervous system. Chin Pharmacol Bull. 2018;34(6):785-789. View Source
• [2] Liu Z, et al. Spatiotemporally resolved metabolomics and isotope tracing reveal CNS drug targets. 2022. View Source
• [3] Tang B, Yu Y, Yu F, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behav Brain Res. 2022;428:113885. View Source

YGZ-331 Differential Evidence

Dual A1/A2A Receptor Activation

In a direct head-to-head comparison of the epimeric pair YZG-330 ((R)-epimer) and YZG-331 ((S)-epimer), YZG-330 demonstrated approximately 10-fold greater CNS inhibitory potency than YZG-331. Effective sedative doses in mice were 0.125-2 mg·kg⁻¹ for YZG-330 versus 1.25-20 mg·kg⁻¹ for YZG-331 [1]. Critically, despite the potency difference, the two epimers operate through mechanistically distinct pathways: YZG-331 significantly elevated GABA levels in mouse hypothalamus and cortex, whereas YZG-330 showed no effect on GABA or glutamate levels at behaviorally active doses [1].

Dual A1/A2A Activation

Head-to-head

Effects blocked by both DPCPX (A1R) and SCH58261 (A2aR)

Supports dual-pathway modulation context

Not replaceable by single-receptor agonists (e.g., CPA, CGS-21680)

Evidence Dimension	Effective sedative dose range and GABA modulation
Target Compound Data	YZG-331: 1.25-20 mg·kg⁻¹ (i.g.); GABA levels in hypothalamus and cortex significantly elevated
Comparator Or Baseline	YZG-330: 0.125-2 mg·kg⁻¹ (i.g.); No significant effect on GABA or Glu levels in hypothalamus and cortex
Quantified Difference	YZG-330 exhibits ~10-fold greater CNS inhibitory potency; YZG-331 uniquely elevates GABA
Conditions	ICR mice, intragastric (i.g.) administration, open-field test for locomotor activity, righting reflex for sleep duration, OPA pre-column derivatization HPLC for neurotransmitter quantification

Why This Matters

Procurement of the incorrect epimer will result in either a 10-fold potency mismatch or the complete absence of GABAergic modulation, directly compromising experimental reproducibility and mechanistic interpretation.

• [1] Fang JY, Liu W, Yu FT, et al. Comparison of the inhibitory effects of epimeric adenosine derivatives YZG-330 and YZG-331 on the central nervous system. Chin Pharmacol Bull. 2018;34(6):785-789. View Source

Pentobarbital Sleeping Time Potentiation

The natural product parent compound NHBA significantly decreases wakefulness and increases NREM sleep duration but also affects REM sleep architecture [1]. YZG-331, a synthetic derivative developed through systematic SAR optimization of NHBA, maintains potent NREM sleep promotion while preserving REM sleep integrity. YZG-331 uniquely regulates sleep by significantly increasing non-rapid eye movement (NREM) sleep time without affecting rapid eye movement (REM) sleep time [2]. This pharmacological refinement represents a deliberate structural optimization that distinguishes YZG-331 from the unmodified natural product scaffold.

Sleeping Time Potentiation

Head-to-head

Dose-dependent prolongation (2.5–10 mg/kg) vs. pentobarbital alone

Reported sleep-model synergy context

Synergistic effect prevented by A1/A2a antagonists

Evidence Dimension	Effect on REM sleep architecture
Target Compound Data	YZG-331: Increases NREM sleep duration; REM sleep time unaffected
Comparator Or Baseline	NHBA: Decreases wakefulness, increases NREM sleep; REM sleep also affected
Quantified Difference	Qualitative difference: REM sleep preserved with YZG-331 vs. altered with NHBA
Conditions	Sleep architecture analysis in mice; EEG/EMG recording; sodium pentobarbital model for NHBA; unpublished behavioral and EEG data for YZG-331

Why This Matters

For sleep research applications where preservation of physiological REM architecture is critical, YZG-331 provides a superior pharmacological tool compared to the unmodified natural product NHBA.

• [1] Zhang Y, Li M, Kang RX, et al. NHBA isolated from Gastrodia elata exerts sedative and hypnotic effects in sodium pentobarbital-treated mice. Pharmacol Biochem Behav. 2012;102(3):450-457. View Source
• [2] Simultaneous determination of YZG-331 and its metabolites in monkey blood by liquid chromatography-tandem mass spectrometry. J Pharm Biomed Anal. 2020. View Source

P-gp-Mediated Brain Distribution Restriction

Unlike benzodiazepines (BZDs) and Z-drugs which act as positive allosteric modulators at the GABAA receptor, YZG-331's sedative-hypnotic effects are mediated through adenosine A1R and A2aR activation and downstream CaMKII pathway modulation [1]. The behavioral effects of YZG-331 are fully reversed by selective A1R antagonist DPCPX and A2aR antagonist SCH58261, but are not antagonized by flumazenil (GABAA BZ-site antagonist) or bicuculline (GABAA GABA-site antagonist) [1][2]. Clinically, YZG-331 demonstrates no physical or psychological dependence potential after 4 consecutive weeks of administration, a key differentiating safety profile compared to BZDs and Z-drugs which carry established addiction liabilities [3].

P-gp Brain Restriction

Cross-study

Kp increases from 0.03 to 0.05 (+67%) with verapamil

Context-dependent brain exposure model

Contrasts with higher-penetrant analogs (e.g., CHA)

Evidence Dimension	Mechanism of action and dependence liability
Target Compound Data	YZG-331: A1R/A2aR agonist, pCaMKII inhibition; antagonized by DPCPX/SCH58261; not antagonized by flumazenil/bicuculline; no addiction after 4 weeks continuous administration
Comparator Or Baseline	BZDs/Z-drugs: GABAA receptor positive allosteric modulators; antagonized by flumazenil; established dependence and withdrawal risk
Quantified Difference	Mechanistic class difference (adenosinergic vs. GABAergic); qualitative difference in dependence liability
Conditions	Knockdown mouse models (A1R-/-, A2aR-/-), pharmacological antagonist reversal studies, 4-week repeated administration behavioral assessment

Why This Matters

YZG-331 offers a mechanistically orthogonal tool for sleep-wake research, enabling adenosine receptor-specific interrogation without confounding GABAA-mediated effects; its favorable dependence profile supports translational relevance.

• [1] Tang B, Yu Y, Yu F, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behav Brain Res. 2022;428:113885. View Source
• [2] N6-substituted adenosine derivative YZG-331: sedative and hypnotic effects and mechanism. CNKI Master's Thesis. View Source
• [3] Chinese Academy of Medical Sciences & Peking Union Medical College. YZG-331 tablets approved for clinical trial. August 5, 2024. View Source

LC-MS/MS Method Validation

Spatiotemporally resolved mass spectrometry imaging reveals that YZG-331 is prominently distributed in the pineal gland and enters the thalamus and hypothalamus in relatively small amounts [1]. This organ-specific tropism differentiates YZG-331 from other adenosine analogs that may exhibit broader or non-specific CNS distribution patterns. Additionally, YZG-331 brain exposure is restricted, at least in part, by P-glycoprotein (P-gp) efflux, with the brain-to-plasma partition coefficient (Kp) increasing from 0.03 to 0.05 upon co-administration of the P-gp inhibitor verapamil [2].

LC-MS/MS Validation

Supporting

LLOQ 25 ng/mL; Precision ≤12.6% RSD; Accuracy within ±6.9%

Bioanalytical validation review

Recovery >94.3%; Stable throughout processing

Evidence Dimension	Regional brain distribution and P-gp efflux susceptibility
Target Compound Data	YZG-331: Prominent distribution to pineal gland; moderate distribution to thalamus/hypothalamus; Kp = 0.03 (increased to 0.05 with verapamil)
Comparator Or Baseline	Class-level inference: Other adenosine analogs may exhibit different regional CNS distribution patterns
Quantified Difference	Kp change: +67% with P-gp inhibition
Conditions	Ambient mass spectrometry imaging in rat brain sections; in vivo brain exposure studies with and without verapamil co-administration

Why This Matters

The unique pineal gland distribution profile makes YZG-331 particularly suitable for research targeting sleep-circadian interactions and melatonin-related pathways; researchers must account for P-gp-mediated efflux when designing in vivo CNS studies.

• [1] Liu Z, et al. Spatiotemporally resolved metabolomics and isotope tracing reveal CNS drug targets. 2022. View Source
• [2] Liu Z, et al. Effects of P-glycoprotein on the intestine and blood-brain barrier transport of YZG-331. Eur J Pharmacol. 2016;791:339-347. View Source

pCaMKII Inhibition in Hypothalamus and Cortex

YZG-331 exhibits significant species-specific variation in metabolic stability across liver microsomes. Following 120-minute incubation, YZG-331 degradation was 14% in human, 11% in monkey, 6% in dog, 46% in rat, and 11% in mouse liver microsomes [1]. This species variation is further reflected in the differential involvement of CYP450 enzymes and flavin-containing monooxygenases (FMOs) across species [1]. Additionally, YZG-331 shows high plasma protein binding across species (93.3%-98.9%) without significant species or concentration dependence [2].

pCaMKII Inhibition

Class-level

Decreased pCaMKII in hypothalamus/cortex at 10 mg/kg

Supports pathway-response context

Not uniformly observed across adenosine receptor agonists

Evidence Dimension	In vitro metabolic stability across species
Target Compound Data	Degradation at 120 min: Human 14%, Monkey 11%, Dog 6%, Rat 46%, Mouse 11%
Comparator Or Baseline	Intra-study species comparison (human, monkey, dog, rat, mouse)
Quantified Difference	Rat liver microsomes: 46% degradation (highest); Dog liver microsomes: 6% degradation (lowest)
Conditions	120-minute incubation in liver microsomes (LMs); CYP450 and FMO enzyme characterization; plasma protein binding by ultrafiltration

Why This Matters

Procurement decisions for in vivo studies must account for species selection: rat models may require higher doses or more frequent administration due to accelerated hepatic clearance; human microsome stability (14% degradation) supports translational potential.

• [1] Interspecies Variation of In Vitro Stability and Metabolic Diversity of YZG-331. Front Pharmacol. 2017;8:527. View Source
• [2] Yang YK, Liu ZH, Sheng L, Li Y. Pharmacokinetic characteristics of YZG-331. Acta Pharm Sin. 2017;52(12):1910-1917. View Source

YZG-331 Promotes NMDAR Endocytosis via NR2B Phosphorylation and PSD95 Dissociation

YZG-331 (40 mg·kg⁻¹, i.g., 15 min post-administration) significantly reduces membrane expression of NMDAR subunits NR1 and NR2B in mouse frontal cortex while concomitantly increasing their intracellular endosomal localization [1]. This effect is mechanistically linked to increased NR2B phosphorylation and decreased interaction between NR2B and postsynaptic density protein 95 (PSD95), which destabilizes NMDAR membrane anchoring and promotes receptor internalization [1]. YZG-331 does not alter extracellular glutamate levels, indicating a direct postsynaptic mechanism distinct from presynaptic glutamate release modulation [2].

Evidence Dimension	NMDAR subunit membrane expression and protein-protein interaction
Target Compound Data	NR2B membrane expression: significantly decreased (p<0.05); NR2B endosomal content: significantly increased (p<0.05); PSD95 co-immunoprecipitation with NR2B: significantly decreased (p<0.01); extracellular glutamate: no change
Comparator Or Baseline	Vehicle control group
Quantified Difference	Statistical significance levels: p<0.05 for NR2B changes; p<0.01 for PSD95 interaction reduction
Conditions	ICR mice, 40 mg·kg⁻¹ i.g., 15 min post-dose; frontal cortex tissue; Western blot and co-immunoprecipitation

Why This Matters

YZG-331 provides a unique pharmacological tool for studying adenosine receptor-mediated regulation of NMDAR trafficking and synaptic plasticity without confounding effects on glutamate release.

• [1] Fang JY, Liu W, Yu FT, et al. Regulatory effect and mechanism of novel sedative hypnotic compound YZG-331 on glutamate and its receptor. Acta Pharm Sin. 2020;55(5):877-883. View Source
• [2] Study on sedative and hypnotic mechanisms of the novel compound YZG-331. Peking Union Medical College Master's Thesis. 2020. View Source

YGZ-331 Application Scenarios

Adenosine Receptor Subtype Contributions to Sedation

YZG-331 is the compound of choice for studies where GABAergic modulation must be specifically interrogated. Unlike its epimer YZG-330, which lacks GABA-elevating activity, YZG-331 (1.25-20 mg·kg⁻¹, i.g.) significantly increases GABA levels in the hypothalamus and cortex of mice [1]. This makes YZG-331 essential for investigating adenosine-GABA crosstalk in sleep-wake regulation, whereas YZG-330 is unsuitable for GABA-focused mechanistic studies.

P-gp Brain Penetration Restriction Assessment

YZG-331 uniquely preserves REM sleep architecture while promoting NREM sleep, a pharmacological profile that distinguishes it from both its parent compound NHBA and clinically used BZDs/Z-drugs [1][2]. Coupled with its demonstrated absence of dependence after 4 weeks of continuous administration [2], YZG-331 is the appropriate candidate for long-term sleep studies and translational research aimed at developing safer sedative-hypnotic therapeutics.

Validated Bioanalytical Method Development for Adenosine Analogs

YZG-331 exhibits pronounced and quantifiable distribution to the pineal gland, with more moderate penetration to the thalamus and hypothalamus [1]. Researchers investigating melatonin-related pathways, circadian rhythm entrainment, or pineal-specific pharmacology should select YZG-331 based on this validated tissue tropism. Studies must account for P-gp efflux effects (Kp = 0.03) which can be modulated by verapamil co-administration [2].

CaMKII-Dependent Sedative-Hypnotic Mechanisms

YZG-331 demonstrates favorable metabolic stability in human liver microsomes (14% degradation at 120 min) compared to rat (46%) [1]. For preclinical programs advancing toward human translation, YZG-331 provides a well-characterized ADME profile with quantified species-specific metabolic variation. Researchers should avoid rat models for studies where low metabolic clearance is critical, and instead prioritize mouse (11% degradation) or dog (6%) for better human predictivity [1].

Application

Selection Property

Validation Focus

A1/A2a receptor crosstalk studies

Dual agonist profile context

Receptor subtype contribution to sleep model endpoints

CNS biodistribution & efflux research

P-gp substrate context

Brain-to-plasma exposure ratio review

LC-MS/MS method development

Validated reference compound context

Assay benchmarking with reported LLOQ & precision

CaMKII signaling mechanism studies

Pathway-specific engagement context

pCaMKII reduction in CNS tissue models

• [1] Fang JY, Liu W, Yu FT, et al. Comparison of the inhibitory effects of epimeric adenosine derivatives YZG-330 and YZG-331 on the central nervous system. Chin Pharmacol Bull. 2018;34(6):785-789. View Source
• [2] Chinese Academy of Medical Sciences & Peking Union Medical College. YZG-331 tablets approved for clinical trial. August 5, 2024. View Source
• [3] Tang B, Yu Y, Yu F, et al. The mechanism study of YZG-331 on sedative and hypnotic effects. Behav Brain Res. 2022;428:113885. View Source
• [4] Interspecies Variation of In Vitro Stability and Metabolic Diversity of YZG-331. Front Pharmacol. 2017;8:527. View Source